Cas no 35495-31-9 (1-bromo-1-methanesulfonylethene)

• Product Name: 1-bromo-1-methanesulfonylethene
• CAS No: 35495-31-9
• MDL: MFCD17013352
• CID: 4649751
• PubChem ID: 12509237
• Update Time: 2025-07-26

1-bromo-1-methanesulfonylethene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1-methanesulfonylethene

• MDL： MFCD17013352

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-bromo-1-methanesulfonylethene

Professional Introduction to Compound with CAS No. 35495-31-9 and Product Name: 1-bromo-1-methanesulfonylethene

1-bromo-1-methanesulfonylethene (CAS No. 35495-31-9) is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, featuring a bromine substituent and a methanesulfonyl group on an ethene backbone, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The presence of both electrophilic and nucleophilic centers makes it a versatile intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents.

The structure of 1-bromo-1-methanesulfonylethene is highly intriguing from a chemical perspective. The ethene double bond, when functionalized with bromine at one carbon and a methanesulfonyl group at the other, creates a reactive system that can undergo various transformations. These include addition reactions, substitution reactions, and elimination processes, all of which are critical in the preparation of pharmaceutical intermediates. The methanesulfonyl group, in particular, enhances the electrophilicity of the molecule, making it an attractive candidate for further functionalization.

In recent years, there has been growing interest in the applications of bromo-substituted sulfonyl compounds in medicinal chemistry. These derivatives are frequently employed as key building blocks in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. For instance, studies have demonstrated that 1-bromo-1-methanesulfonylethene can be used to construct nitrogen-containing heterocycles through cycloaddition reactions with appropriate nucleophiles. Such heterocycles are known for their biological activity and are often found in antiviral, antibacterial, and anticancer agents.

One of the most notable applications of 1-bromo-1-methanesulfonylethene is in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For example, recent studies have shown that this compound can be used to generate sulfonylated amino acids, which serve as precursors for protease inhibitors. These inhibitors are crucial in the treatment of chronic diseases such as HIV/AIDS and hepatitis C. The ability to efficiently introduce sulfonyl groups into complex molecular frameworks has made 1-bromo-1-methanesulfonylethene an indispensable tool in synthetic organic chemistry.

The synthesis of 1-bromo-1-methanesulfonylethene itself is an area of active research. One common approach involves the bromination of ethyl methanesulfonylacrylate followed by elimination to form the desired product. This method benefits from readily available starting materials and high yields under optimized conditions. Additionally, recent advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been explored as alternative pathways to construct the bromo-sulfonyl ethene core.

From a chemical biology perspective, 1-bromo-1-methanesulfonylethene has been investigated for its potential role in modulating biological pathways. The compound’s ability to undergo facile functionalization allows researchers to probe its interactions with biological targets such as enzymes and receptors. This has led to several interesting discoveries regarding its pharmacological properties. Notably, derivatives of this compound have shown promise as inhibitors of specific enzyme families involved in inflammation and cancer progression.

The spectroscopic characterization of 1-bromo-1-methanesulfonylethene is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its structure and purity. These analytical methods provide valuable insights into the compound’s conformational behavior and reactivity patterns. Understanding these properties is essential for optimizing synthetic protocols and ensuring the reliability of downstream applications.

In conclusion, 1-bromo-1-methanesulfonylethene (CAS No. 35495-31-9) represents a fascinating molecule with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for constructing complex bioactive molecules. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in drug discovery and development.